3-(Cyclohexyloxy)-5-ethylphenol

• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 3-cyclohexyloxy-5-ethylphenol
• InChI: InChI=1S/C14H20O2/c1-2-11-8-12(15)10-14(9-11)16-13-6-4-3-5-7-13/h8-10,13,15H,2-7H2,1H3
• InChI Key: ARGRYQHGPJVGHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)OC2CCCCC2)O

Description

3-(Cyclohexyloxy)-5-ethylphenol is a phenolic compound characterized by a cyclohexyl ether group at the 3-position and an ethyl substituent at the 5-position of the aromatic ring. Cyclohexylphenol derivatives are studied for their diverse applications, including pharmaceuticals and materials science, due to their steric bulk and variable solubility profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-5-ethylphenol typically involves the alkylation of 3-hydroxy-5-ethylphenol with cyclohexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

$$\text{3-Hydroxy-5-ethylphenol} + \text{Cyclohexyl bromide} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{3-(Cyclohexyloxy)-5-ethylphenol}$$3-Hydroxy-5-ethylphenol+Cyclohexyl bromideK2​CO3​,DMF​3-(Cyclohexyloxy)-5-ethylphenol

Industrial Production Methods

On an industrial scale, the synthesis may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-5-ethylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexyloxy-ethylbenzene.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the phenol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for halogenation or nitration reactions, respectively.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of cyclohexyloxy-ethylbenzene.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

3-(Cyclohexyloxy)-5-ethylphenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antioxidant properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-5-ethylphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The phenol group can participate in hydrogen bonding and other interactions, influencing the activity of biological molecules. The cyclohexyloxy group may enhance the compound’s lipophilicity, facilitating its passage through cell membranes and increasing its bioavailability.

Comparison with Similar Compounds

Substituent Variations at the 5-Position

CP 47,497

• Structure: 5-(1,1-Dimethylheptyl)-2-[(1R,3S)-3-hydroxycyclohexyl]-phenol .
• Key Differences: The 5-position substituent is a branched alkyl chain (1,1-dimethylheptyl), compared to the simpler ethyl group in the target compound.

2-Cyclohexyl-5-methylphenol (4-Cyclohexyl-3-hydroxytoluene)

• Structure : C13H18O with a methyl group at the 5-position .
• Key Differences: Molecular weight: 190.29 g/mol (vs. ~220.3 g/mol for the ethyl analog).

Functional Group Variations

4-(Cyclohexylamino)phenol

• Structure: Cyclohexylamino group instead of cyclohexyloxy at the 4-position .
• Key Differences: Amino group introduces basicity and hydrogen-bonding capacity, altering reactivity and toxicity. Safety Profile: Classified as a skin irritant (H315) and sensitizer (H317), suggesting amino groups may enhance toxicity compared to ether-linked analogs .

Candesartan-related Compounds

• Structure : Cyclohexyloxycarbonyl esters (e.g., Candesartan cilexetil impurities) .
• Key Differences: Ester linkages increase susceptibility to hydrolysis versus the stable ether bond in 3-(Cyclohexyloxy)-5-ethylphenol. Applications: Used as angiotensin II receptor antagonists, highlighting the pharmacological relevance of cyclohexyloxy motifs .

Physical and Chemical Properties

Property	3-(Cyclohexyloxy)-5-ethylphenol (Inferred)	2-Cyclohexyl-5-methylphenol	CP 47,497
Molecular Formula	C14H20O	C13H18O	C23H36O2
Molecular Weight	~220.3 g/mol	190.29 g/mol	344.53 g/mol
Substituent	Ethyl (5-position)	Methyl (5-position)	1,1-Dimethylheptyl (5-position)
Lipophilicity (logP)	Higher (due to ethyl group)	Moderate	Very high
Solubility	Low in water, higher in organic solvents	Moderate in polar solvents	Poor aqueous solubility